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Compound of Interest

Compound Name: Allyltriphenylsilane

Cat. No.: B103027

An In-Depth Technical Guide to
Allyltriphenylsilane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of allyltriphenylsilane, a versatile
reagent in organic synthesis. The document details its chemical and physical properties,
outlines a common synthetic route, and explores its primary application in carbon-carbon bond
formation, with a focus on the Hosomi-Sakurai reaction.

Core Properties of Allyltriphenylsilane

Allyltriphenylsilane is an organosilicon compound valued for its stability and utility in
introducing allyl groups in synthetic chemistry.[1] Its key identifiers and physicochemical
properties are summarized below.
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Property Value Reference

CAS Number 18752-21-1 [2]

Molecular Formula C21H20Si

Molecular Weight 300.47 g/mol [2]

Appearance White solid

Melting Point 87-90 °C

Boiling Point 190 °C at 5 Torr

SMILES C=CC--INVALID-LINK-- o]
(c2cccec2)c3cecce3

INChI=1S/C21H20Si/c1-2-18-
22(19-12-6-3-7-13-19,20-14-8-

InChl (2]
4-9-15-20)21-16-10-5-11-17-

21/h2-17H,1,18H2

Synthesis of Allyltriphenylsilane

A prevalent method for the synthesis of allylsilanes involves the reaction of a silyl halide with an
allyl Grignard reagent.[3][4] This approach offers a straightforward route to
allyltriphenylsilane.

Experimental Protocol: Grignard-based Synthesis

o Preparation of Allyl Grignard Reagent: In a flame-dried, three-necked flask under an inert
atmosphere (e.g., nitrogen or argon), magnesium turnings are suspended in anhydrous
diethyl ether. Allyl bromide, dissolved in anhydrous diethyl ether, is added dropwise to initiate
the formation of allylmagnesium bromide. The reaction is typically stirred until the
magnesium is consumed.[5]

e Reaction with Triphenylsilyl Chloride: The freshly prepared allyimagnesium bromide solution
is then cooled in an ice bath. A solution of triphenylsilyl chloride in an anhydrous solvent
(e.q., diethyl ether or THF) is added dropwise to the Grignard reagent.
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e Reaction Quenching and Workup: After the addition is complete, the reaction mixture is
stirred for a specified period to ensure complete reaction. The reaction is then carefully
guenched by the slow addition of a saturated aqueous solution of ammonium chloride.

o Extraction and Purification: The organic layer is separated, and the aqueous layer is
extracted with diethyl ether. The combined organic extracts are washed with brine, dried over
an anhydrous salt such as sodium sulfate, filtered, and concentrated under reduced
pressure. The crude product is then purified, typically by column chromatography or
distillation, to yield pure allyltriphenylsilane.[6]
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A flowchart illustrating the synthesis of allyltriphenylsilane.

Application in the Hosomi-Sakurai Reaction
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Allyltriphenylsilane is a key reagent in the Hosomi-Sakurai reaction, a Lewis acid-catalyzed
allylation of electrophiles such as aldehydes and ketones.[7][8] This reaction is highly
regioselective, with the electrophile attacking the y-carbon of the allyl group.[9] The reaction
proceeds through a (-silyl carbocation intermediate, which is stabilized by the silicon atom.[10]

Experimental Protocol: Hosomi-Sakurai Allylation of an Aldehyde

o Reaction Setup: An oven-dried flask is charged with the aldehyde substrate and anhydrous
dichloromethane under an inert atmosphere and cooled to -78 °C.

o Lewis Acid Addition: A Lewis acid, such as titanium tetrachloride (TiCls), is added dropwise to
the stirred solution.[8]

o Allyltriphenylsilane Addition: Allyltriphenylsilane, dissolved in anhydrous
dichloromethane, is then added dropwise to the reaction mixture.

e Reaction Monitoring and Quenching: The reaction is stirred at -78 °C and monitored by thin-
layer chromatography (TLC) for the consumption of the starting material. Upon completion,
the reaction is quenched with a saturated aqueous solution of ammonium chloride.[8]

o Workup and Purification: The mixture is allowed to warm to room temperature, and the
organic layer is separated. The aqueous layer is extracted with dichloromethane. The
combined organic layers are washed, dried, and concentrated. The resulting crude product is
purified by flash column chromatography to yield the homoallylic alcohol.[8]
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Hosomi-Sakurai Reaction Mechanism
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The mechanism of the Hosomi-Sakurai reaction.

The utility of allyltriphenylsilane in the synthesis of complex molecules, including natural

products, underscores its importance in modern organic chemistry.[11][12] Its ability to form
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carbon-carbon bonds with high regioselectivity makes it an invaluable tool for medicinal and
research chemists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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